Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: propan-2-yl 5-(diethylcarbamoyl)-4-methyl-2-[(5-methylfuran-2-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C20H26N2O5S/c1-7-22(8-2)19(24)16-13(6)15(20(25)26-11(3)4)18(28-16)21-17(23)14-10-9-12(5)27-14/h9-11H,7-8H2,1-6H3,(H,21,23)
• InChI Key: PTTRGKRUUIKCLG-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=CC=C(O2)C)C(=O)OC(C)C)C

Description

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound has been found to exhibit promising pharmacological properties, making it a potential candidate for the development of novel therapeutic agents.

Mechanism of Action

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate exerts its pharmacological effects by inhibiting the activity of various enzymes. For example, this compound has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme that plays a key role in the regulation of inflammation. By inhibiting PDE4, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate can reduce the production of inflammatory mediators, such as cytokines and chemokines.
Biochemical and Physiological Effects:
Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has been shown to exhibit a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. Additionally, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has been found to possess anti-viral properties, making it a potential candidate for the development of anti-viral drugs.

Advantages and Limitations for Lab Experiments

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has several advantages for lab experiments. This compound is relatively easy to synthesize and has been extensively studied for its pharmacological properties. Additionally, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has been found to exhibit low toxicity, making it a safer alternative to other compounds that exhibit similar pharmacological properties. However, one limitation of this compound is that it may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate. One area of research is the development of novel therapeutic agents based on this compound. For example, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate derivatives may be developed for the treatment of cancer, inflammation, and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate and to identify its molecular targets. Finally, the potential off-target effects of this compound should be further investigated to ensure the accuracy of experimental results.

Synthesis Methods

The synthesis of Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate involves a multi-step process that requires the use of several reagents. The synthesis begins with the preparation of 5-methyl-2-furoic acid, which is then converted into its acid chloride derivative using thionyl chloride. The resulting acid chloride is then reacted with diethylamine to form the corresponding amide. The amide is then treated with sodium hydride and methyl iodide to yield the N,N-dimethyl derivative. Finally, the N,N-dimethyl derivative is reacted with isopropyl 3-mercaptopropionate to obtain Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate.

Scientific Research Applications

Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential applications in drug discovery. This compound has been found to exhibit potent inhibitory activity against a variety of enzymes, including proteases, kinases, and phosphodiesterases. Additionally, Isopropyl 5-[(diethylamino)carbonyl]-4-methyl-2-[(5-methyl-2-furoyl)amino]-3-thiophenecarboxylate has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties.